Cas no 1542268-25-6 (tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate)

Technical Introduction: tert-Butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate is a high-purity synthetic intermediate primarily employed in pharmaceutical and agrochemical research. Its key structural features—a brominated pyrimidine core and a trifluoromethyl group—impart reactivity suitable for cross-coupling reactions and further functionalization. The tert-butyl carbamate (Boc) protecting group enhances stability during synthesis while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in the development of bioactive molecules, leveraging its halogenated and fluorinated motifs for improved binding affinity and metabolic stability. Its well-defined reactivity profile makes it a versatile building block for constructing complex heterocyclic systems in medicinal chemistry and material science applications.
tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate structure
1542268-25-6 structure
Product Name:tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate
CAS No:1542268-25-6
MF:C10H11BrF3N3O2
MW:342.112451791763
CID:5619654
PubChem ID:118232053
Update Time:2025-06-10

tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28297316
    • 1542268-25-6
    • tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
    • YPTZWUZKXVCCNY-UHFFFAOYSA-N
    • SCHEMBL16905391
    • tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate
    • Inchi: 1S/C10H11BrF3N3O2/c1-9(2,3)19-8(18)17-7-15-4-5(11)6(16-7)10(12,13)14/h4H,1-3H3,(H,15,16,17,18)
    • InChI Key: YPTZWUZKXVCCNY-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 340.99867g/mol
  • Monoisotopic Mass: 340.99867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.1Ų

tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28297316-1g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
1g
$1229.0 2023-09-07
Enamine
EN300-28297316-5g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
5g
$3562.0 2023-09-07
Enamine
EN300-28297316-10g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
10g
$5283.0 2023-09-07
Enamine
EN300-28297316-0.05g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
0.05g
$1032.0 2023-09-07
Enamine
EN300-28297316-0.1g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
0.1g
$1081.0 2023-09-07
Enamine
EN300-28297316-0.25g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
0.25g
$1131.0 2023-09-07
Enamine
EN300-28297316-0.5g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
0.5g
$1180.0 2023-09-07
Enamine
EN300-28297316-1.0g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
1g
$671.0 2023-05-24
Enamine
EN300-28297316-2.5g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
2.5g
$2408.0 2023-09-07
Enamine
EN300-28297316-5.0g
tert-butyl N-[5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
1542268-25-6
5g
$1945.0 2023-05-24

Additional information on tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate

tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate (CAS No. 1542268-25-6)

The compound tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate (CAS No. 1542268-25-6) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with bromine, a trifluoromethyl group, and a tert-butyl carbamate moiety. The combination of these functional groups makes it a versatile building block for the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate in the development of novel drug delivery systems. Its bromine substituent provides reactivity for further functionalization, while the trifluoromethyl group enhances stability and bioavailability. The tert-butyl carbamate moiety adds flexibility to the molecule, making it suitable for various chemical transformations. These properties have been exploited in the synthesis of targeted drug carriers that can deliver therapeutic agents to specific tissues with high precision.

In addition to its role in drug delivery, this compound has shown promise in the field of optoelectronics. Researchers have demonstrated that tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate can be incorporated into organic semiconductors to improve their electronic properties. The bromine and trifluoromethyl groups contribute to the molecule's ability to modulate charge transport, while the pyrimidine ring provides a rigid framework for efficient energy transfer. These characteristics make it a valuable component in the design of next-generation light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrimidine ring, followed by substitution reactions to introduce the bromine and trifluoromethyl groups. The final step involves the attachment of the tert-butyl carbamate group, which is achieved through nucleophilic substitution under controlled conditions. This synthetic pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

One of the most exciting developments involving this compound is its application in nanotechnology. Scientists have successfully used tert-butyl N-5-bromo-4-(trifluoromethyl)pyrimidin-2-yli carbamate as a precursor for the synthesis of nanoparticles with tailored properties. These nanoparticles exhibit unique optical and magnetic characteristics, which make them ideal for use in biomedical imaging and diagnostics. Furthermore, their biocompatibility has been confirmed through extensive in vitro and in vivo testing, paving the way for their use in clinical applications.

Another area where this compound has made a significant impact is in agrochemical research. Studies have shown that tert-butyl N

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.